Cas no 104296-88-0 (Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1))

Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) structure
104296-88-0 structure
Product Name:Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
CAS No:104296-88-0
MF:C10H16ClNS
MW:217.75874042511
CID:231605
PubChem ID:3025581
Update Time:2025-04-19

Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
    • Phenethylamine,b-(ethylthio)-, hydrochloride(6CI)
    • 2-ethylsulfanyl-2-phenylethanamine,hydrochloride
    • 104296-88-0
    • beta-Ethylthio-beta-phenylethylamine hydrochloride
    • Phenethylamine, beta-(ethylthio)-, hydrochloride
    • DTXSID10908907
    • 2-(Ethylsulfanyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C10H15NS.ClH/c1-2-12-10(8-11)9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H
    • InChI Key: LUGVKFICWRXHMT-UHFFFAOYSA-N
    • SMILES: Cl.S(CC)C(CN)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.06938
  • Monoisotopic Mass: 217.0691984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02
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